Cas no 478395-54-9 (1H-PYRAZOLE, 1-(4-BROMOPHENYL)-5-(2-THIENYL)-)

• Product Name: 1H-PYRAZOLE, 1-(4-BROMOPHENYL)-5-(2-THIENYL)-
• CAS No: 478395-54-9
• MF: C₁₃H₉BrN₂S
• MW: 305.192960500717
• CID: 3231317
• PubChem ID: 56956088
• Update Time: 2025-04-21

1H-PYRAZOLE, 1-(4-BROMOPHENYL)-5-(2-THIENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 1-(4-BROMOPHENYL)-5-(2-THIENYL)-
• 478395-54-9
• DTXSID201260433
• 1-(4-Bromophenyl)-5-(2-thienyl)-1H-pyrazole

• Inchi： 1S/C13H9BrN2S/c14-10-3-5-11(6-4-10)16-12(7-8-15-16)13-2-1-9-17-13/h1-9H
• InChI Key： WTRFTMVJXYMIGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=CC=N1)C1=CC=CS1

Computed Properties

• Exact Mass: 303.96698Da
• Monoisotopic Mass: 303.96698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.1Ų